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Compound of Interest

Compound Name: Solvent Yellow 93

Cat. No.: B069994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Yellow 93, a pyrazolone-

based azomethine dye. The information is curated to be a valuable resource for professionals

in research and development, offering detailed data on its chemical and physical properties,

synthesis, analytical methods, and toxicological profile.

Core Chemical and Physical Properties
Solvent Yellow 93 is a greenish-yellow powder primarily used as a colorant in the plastics and

textile industries.[1][2] Its chemical structure and properties make it suitable for applications

requiring high thermal stability and solubility in organic solvents.[3]

Table 1: Chemical Identification of Solvent Yellow 93
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Identifier Value

CAS Number 4702-90-3[4]

Molecular Formula C₂₁H₁₈N₄O₂[1]

Molecular Weight 358.39 g/mol

IUPAC Name
(4E)-5-methyl-4-[(3-methyl-5-oxo-1-phenyl-4H-

pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one

Synonyms
C.I. 48160, Transparent Yellow 3G, Macrolex

Yellow 3G

Chemical Class Pyrazolone, Azomethine Dye

Table 2: Physical and Chemical Properties of Solvent Yellow 93

Property Value

Physical State Greenish-yellow powder

Melting Point 180-181°C

Boiling Point 556.2°C at 760 mmHg

Density 1.27 - 1.32 g/cm³

Thermal Stability >300°C in polystyrene

Light Fastness (in PS) 5-6 (on an 8-point scale)

Water Solubility Insoluble

Table 3: Solubility of Solvent Yellow 93 in Organic Solvents at 20°C
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Solvent Solubility (g/L)

Dichloromethane 190

Toluene 25

Acetone 8

Butyl Acetate 10

Ethanol 1

Synthesis and Manufacturing
The synthesis of Solvent Yellow 93 is typically achieved through a diazotization and coupling

reaction, a common method for producing azo and azomethine dyes. This process involves the

conversion of a primary aromatic amine into a diazonium salt, which then reacts with a coupling

component.

Experimental Protocol: General Synthesis of
Pyrazolone-based Azo Dyes
This protocol is a generalized procedure based on the synthesis of similar pyrazolone azo dyes

and can be adapted for the synthesis of Solvent Yellow 93.

1. Diazotization of the Aromatic Amine:

An aromatic amine (e.g., an aniline derivative) is dissolved in an acidic solution (e.g.,
hydrochloric acid in water).
The solution is cooled to 0-5°C in an ice bath.
A solution of sodium nitrite in water is added dropwise while maintaining the low temperature
to form the diazonium salt.

2. Preparation of the Coupling Component:

A pyrazolone derivative (the coupling component) is dissolved in a suitable solvent, often in
an alkaline solution to facilitate the coupling reaction.

3. Coupling Reaction:
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The freshly prepared diazonium salt solution is slowly added to the solution of the coupling
component, with continuous stirring and temperature control.
The coupling reaction leads to the formation of the azomethine dye, which often precipitates
out of the solution.

4. Isolation and Purification:

The precipitated dye is collected by filtration.
The crude product is washed with water to remove any unreacted salts and acids.
Further purification can be achieved by recrystallization from a suitable organic solvent to
obtain the final product with high purity.
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Generalized Synthesis Workflow

Analytical Methodology
High-Performance Liquid Chromatography (HPLC) is a suitable method for the determination

and quantification of Solvent Yellow 93. The following protocol is based on established

methods for the analysis of similar solvent dyes.

Experimental Protocol: Quantification of Solvent Yellow
93 by HPLC
1. Instrumentation:
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HPLC system with a UV/Vis detector.
Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Mobile Phase and Elution:

An isocratic mobile phase consisting of a mixture of methanol and water (e.g., 90:10 v/v) can
be effective.
The flow rate is typically set at 1.0 mL/min.

3. Sample Preparation:

A standard stock solution of Solvent Yellow 93 is prepared in a suitable solvent like
methanol.
Working standards are prepared by serial dilution of the stock solution.
Samples containing Solvent Yellow 93 are dissolved in the mobile phase and filtered
through a 0.45 µm syringe filter before injection.

4. Detection and Quantification:

The UV/Vis detector is set to a wavelength where Solvent Yellow 93 exhibits maximum
absorbance.
A calibration curve is constructed by plotting the peak area versus the concentration of the
standard solutions.
The concentration of Solvent Yellow 93 in the samples is determined from the calibration
curve.
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Analytical Workflow for Quantification

Toxicological Profile
The toxicological data for Solvent Yellow 93 indicates potential hazards. It is reported to be

harmful if swallowed and may cause irritation to the eyes, skin, and respiratory tract. Some

safety data sheets also suggest a potential for reproductive toxicity. However, other sources

classify it as not a hazardous substance. As with many azo dyes, there are concerns about

their potential for mutagenicity and carcinogenicity.

Table 4: Summary of Toxicological Data for Solvent Yellow 93

Endpoint Observation

Acute Oral Toxicity
Harmful if swallowed, may cause

gastrointestinal irritation.

Skin Irritation May cause skin irritation in sensitive individuals.

Eye Irritation May cause eye irritation and inflammation.

Inhalation Toxicity May cause irritation of the respiratory tract.

Mutagenicity Mutagenicity data has been reported.

Carcinogenicity
Not listed as a carcinogen by ACGIH, IARC,

NIOSH, NTP, or OSHA.

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
This protocol provides a general method for assessing the cytotoxicity of Solvent Yellow 93 on

a cell line in vitro.

1. Cell Culture and Seeding:

A suitable cell line (e.g., human liver cells) is cultured in appropriate media.
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Cells are seeded into a 96-well plate at a predetermined density and allowed to adhere
overnight.

2. Compound Exposure:

Solvent Yellow 93 is dissolved in a suitable solvent (e.g., DMSO) to prepare a stock
solution.
Serial dilutions of the stock solution are made in the cell culture medium.
The culture medium in the wells is replaced with the medium containing different
concentrations of Solvent Yellow 93. Control wells with vehicle only are included.
The plate is incubated for a specified period (e.g., 24, 48, or 72 hours).

3. MTT Assay:

After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) solution is added to each well.
The plate is incubated for a few hours, during which viable cells with active mitochondrial
dehydrogenases will reduce the yellow MTT to purple formazan crystals.
A solubilizing agent (e.g., DMSO or an acidic solution of sodium dodecyl sulfate) is added to
dissolve the formazan crystals.

4. Data Analysis:

The absorbance of each well is measured using a microplate reader at a wavelength of
approximately 570 nm.
Cell viability is expressed as a percentage of the control.
The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is
calculated.
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In Vitro Cytotoxicity Assessment Workflow

Biological Signaling and Mechanism of Action
As an industrial dye, Solvent Yellow 93 is not designed for pharmacological activity, and there

is no specific biological signaling pathway reported in the scientific literature for this compound.

Its "mechanism of action" as a dye is based on its chemical structure, which allows it to absorb

light in the visible spectrum and re-emit it, producing its characteristic yellow color.

For drug development professionals, the primary consideration regarding its biological effects

would be its potential off-target toxicity. The toxicological data suggests that at a cellular level, it

may interfere with basic cellular processes, leading to cytotoxicity. The reported potential for

reproductive toxicity warrants further investigation into its effects on developmental pathways if

exposure is a concern.

Applications
The primary applications of Solvent Yellow 93 are in the coloring of various plastics and fibers

due to its excellent heat resistance and solubility in organic matrices.

Plastics: It is widely used to color plastics such as polystyrene (PS), acrylonitrile butadiene

styrene (ABS), polycarbonate (PC), and polyethylene terephthalate (PET).

Fibers: It is used for the protoplasmic coloring of polyester fibers and in the manufacturing of

polyester masterbatches.

Other Uses: It may also be used in the formulation of some inks and coatings.

Conclusion
Solvent Yellow 93 is a well-characterized industrial dye with specific applications in the

materials science field. For researchers and professionals in drug development, it is important
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to be aware of its chemical properties and toxicological profile, particularly if there is a potential

for human exposure. The lack of data on specific biological signaling pathways underscores its

intended use as a colorant rather than a bioactive compound. The provided experimental

protocols offer a starting point for the synthesis, analysis, and toxicological assessment of this

and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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